Cas no 2548984-64-9 (5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine)

• Product Name: 5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine
• CAS No: 2548984-64-9
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 5310608
• PubChem ID: 154831408
• Update Time: 2025-05-19

5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• [3-[[(5-Fluoro-2-pyridinyl)oxy]methyl]-1-pyrrolidinyl](5-phenyl-3-isoxazolyl)methanone
• 2548984-64-9
• F6761-0794
• 5-fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine
• AKOS040726458
• 5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine

• Inchi： 1S/C20H18FN3O3/c21-16-6-7-19(22-11-16)26-13-14-8-9-24(12-14)20(25)17-10-18(27-23-17)15-4-2-1-3-5-15/h1-7,10-11,14H,8-9,12-13H2
• InChI Key： FXNUZSMXWWNQHT-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)OCC1CN(C(C2C=C(C3C=CC=CC=3)ON=2)=O)CC1

Computed Properties

• Exact Mass: 367.13321961g/mol
• Monoisotopic Mass: 367.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.1±50.0 °C(Predicted)
• pka: 1.54±0.22(Predicted)

Additional information on 5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine

Research Brief on 5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine (CAS: 2548984-64-9)

Recent studies on the compound 5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine (CAS: 2548984-64-9) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its biological activity and therapeutic applications. The integration of a fluoro-pyridine moiety with a phenyl-oxazole-pyrrolidine scaffold suggests its utility in targeting specific enzymatic pathways, making it a subject of interest in drug discovery and development.

One of the key areas of research focuses on the compound's mechanism of action. Preliminary data indicate that 5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine exhibits inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The presence of the fluorine atom enhances the compound's binding affinity and metabolic stability, thereby improving its pharmacokinetic profile. These findings are supported by in vitro assays and molecular docking studies, which demonstrate its high selectivity and potency against target proteins.

Further investigations have explored the synthetic pathways and optimization strategies for this compound. Researchers have reported efficient synthetic routes that yield high purity and scalability, which are critical for preclinical and clinical development. Modifications to the pyrrolidine and oxazole rings have been studied to enhance bioavailability and reduce off-target effects. These efforts are documented in recent patents and peer-reviewed publications, underscoring the compound's potential as a lead molecule in therapeutic applications.

In addition to its kinase inhibitory properties, 5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine has shown promise in other therapeutic areas. For instance, studies have suggested its role in modulating immune responses and its potential use in autoimmune disorders. The compound's ability to cross the blood-brain barrier also opens avenues for research in neurodegenerative diseases. These diverse applications highlight its versatility and the need for further investigation into its safety and efficacy profiles.

Despite the promising data, challenges remain in the development of this compound. Issues such as solubility, toxicity, and formulation stability need to be addressed to advance it to clinical trials. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's therapeutic potential. Ongoing research aims to refine its chemical structure and evaluate its performance in animal models, paving the way for future human studies.

In conclusion, 5-Fluoro-2-{[1-(5-phenyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridine (CAS: 2548984-64-9) represents a significant advancement in chemical biology and drug discovery. Its unique structural attributes and biological activity make it a valuable candidate for further development. Continued research and collaboration will be crucial in translating these findings into viable therapeutic options, addressing unmet medical needs in various disease areas.